Cas no 686749-19-9 (1-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoylpiperidine-4-carboxamide)

• Product Name: 1-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoylpiperidine-4-carboxamide
• CAS No: 686749-19-9
• MF: C₁₈H₂₁BrN₄O₄
• MW: 437.287743330002
• CID: 6315596
• PubChem ID: 78342382
• Update Time: 2025-09-23

1-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoylpiperidine-4-carboxamide
• 686749-19-9
• 1-[4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoyl]piperidine-4-carboxamide

• Inchi： 1S/C18H21BrN4O4/c19-12-3-4-14-13(10-12)17(26)23(18(27)21-14)7-1-2-15(24)22-8-5-11(6-9-22)16(20)25/h3-4,10-12H,1-2,5-9H2,(H2,20,25)
• InChI Key： AMABEVRTKQGEAI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C1)C(N(C(N=2)=O)CCCC(N1CCC(C(N)=O)CC1)=O)=O

Computed Properties

• Exact Mass: 436.07462g/mol
• Monoisotopic Mass: 436.07462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 113Ų

Additional information on 1-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoylpiperidine-4-carboxamide

Recent Advances in the Study of 1-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoylpiperidine-4-carboxamide (CAS: 686749-19-9)

The compound 1-4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanoylpiperidine-4-carboxamide (CAS: 686749-19-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural features of the molecule, including the bromo-substituted quinazolinone core and the piperidine carboxamide moiety, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the interaction between this compound and its target proteins, providing valuable insights for further drug development.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and modulating immune responses. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a clinical candidate. These findings underscore the importance of continued research into this compound and its derivatives.

Future directions for research include exploring the compound's potential in combination therapies and investigating its effects on other disease models. Additionally, efforts are underway to scale up its synthesis and conduct preclinical toxicity studies to assess its safety profile. The collective data from these studies will be crucial for advancing this compound toward clinical trials and eventual therapeutic application.